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SDZ-LAP-977 SDZ-LAP-977 SDZ-LAP-977 is an antiproliferative agent. It acts by binding to the “colchicine binding site” on tubulin and inhibiting tubulin polymerization in vitro.
Brand Name: Vulcanchem
CAS No.: 150779-71-8
VCID: VC0542889
InChI: InChI=1S/C18H20O5/c1-21-14-7-9-17(22-2)13(11-14)6-4-12-5-8-16(19)15(10-12)18(20)23-3/h5,7-11,19H,4,6H2,1-3H3
SMILES: COC1=CC(=C(C=C1)OC)CCC2=CC(=C(C=C2)O)C(=O)OC
Molecular Formula: C18H20O5
Molecular Weight: 316.3 g/mol

SDZ-LAP-977

CAS No.: 150779-71-8

Inhibitors

VCID: VC0542889

Molecular Formula: C18H20O5

Molecular Weight: 316.3 g/mol

Purity: >98% (or refer to the Certificate of Analysis)

SDZ-LAP-977 - 150779-71-8

CAS No. 150779-71-8
Product Name SDZ-LAP-977
Molecular Formula C18H20O5
Molecular Weight 316.3 g/mol
IUPAC Name methyl 5-[2-(2,5-dimethoxyphenyl)ethyl]-2-hydroxybenzoate
Standard InChI InChI=1S/C18H20O5/c1-21-14-7-9-17(22-2)13(11-14)6-4-12-5-8-16(19)15(10-12)18(20)23-3/h5,7-11,19H,4,6H2,1-3H3
Standard InChIKey GZOFTOHENYHNMS-UHFFFAOYSA-N
SMILES COC1=CC(=C(C=C1)OC)CCC2=CC(=C(C=C2)O)C(=O)OC
Canonical SMILES COC1=CC(=C(C=C1)OC)CCC2=CC(=C(C=C2)O)C(=O)OC
Appearance Solid powder
Description SDZ-LAP-977 is an antiproliferative agent. It acts by binding to the “colchicine binding site” on tubulin and inhibiting tubulin polymerization in vitro.
Purity >98% (or refer to the Certificate of Analysis)
Shelf Life >3 years if stored properly
Solubility Soluble in DMSO
Storage Dry, dark and at 0 - 4 C for short term (days to weeks) or -20 C for long term (months to years).
Synonyms SDZ-LAP-977; SDZ LAP 977; SDZLAP977; SDZ281-977; LAP-977; SDZ281 977; LAP 977; SDZ281977; LAP977;
Reference 1: Nussbaumer P, Winiski AP. Structure-activity relationship studies on a novel class of antiproliferative agents derived from Lavendustin A. Part I: Ring A modifications. Bioorg Med Chem. 2008 Aug 15;16(16):7552-60. doi: 10.1016/j.bmc.2008.07.039. Epub 2008 Jul 20. PubMed PMID: 18678497.
PubChem Compound 9818362
Last Modified Nov 11 2021
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